Cas no 2034334-10-4 (N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide
• CAS No: 2034334-10-4
• MF: C₁₃H₁₅NO₄S₂
• MW: 313.392501115799
• CID: 5550448
• PubChem ID: 91816689
• Update Time: 2025-07-20

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6506-1271
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)cyclopropanesulfonamide
• 2034334-10-4
• AKOS025322597
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]cyclopropanesulfonamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide

• Inchi： 1S/C13H15NO4S2/c15-13(11-3-1-7-18-11,12-4-2-8-19-12)9-14-20(16,17)10-5-6-10/h1-4,7-8,10,14-15H,5-6,9H2
• InChI Key： PFUHCKSMGPHYJM-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC(C1=CC=CO1)(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 313.04425031g/mol
• Monoisotopic Mass: 313.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Additional information on N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide

Comprehensive Overview of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide (CAS No. 2034334-10-4)

The compound N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide (CAS No. 2034334-10-4) is a structurally unique sulfonamide derivative that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular architecture, featuring furan and thiophene rings, along with a cyclopropanesulfonamide moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its hybrid heterocyclic system, which is often associated with enhanced pharmacokinetic properties.

In recent years, the demand for heterocyclic compounds like N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide has surged, driven by their versatility in medicinal chemistry. This compound's furan-thiophene hybrid structure aligns with current trends in fragment-based drug design, a strategy widely discussed in AI-driven drug discovery platforms. Its hydroxyethyl linker and sulfonamide group further contribute to its potential as a lead compound for targeting enzymes or receptors involved in inflammatory and metabolic disorders.

The synthesis of CAS No. 2034334-10-4 involves multi-step organic reactions, often leveraging catalyzed cross-coupling techniques, a hot topic in green chemistry discussions. Its cyclopropane ring, a staple in small-molecule therapeutics, enhances metabolic stability—a key consideration in drug optimization workflows. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry, methods frequently searched by chemists for structure elucidation.

Beyond pharmaceuticals, N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide has potential in agrochemical innovation, where thiophene-containing compounds are explored for pest control. Its hydrogen-bonding capacity from the hydroxy and sulfonamide groups may enable interactions with biological targets, a feature highlighted in computational chemistry studies. This aligns with the growing interest in molecular docking simulations, a frequently searched term in cheminformatics communities.

From a commercial perspective, CAS 2034334-10-4 is cataloged by specialty chemical suppliers as a research-grade intermediate. Its availability supports high-throughput screening initiatives, a trending topic in precision medicine. Regulatory-wise, it falls under standard laboratory handling protocols, with no reported toxicity alerts in public databases—a reassurance for safety-conscious researchers.

In summary, N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropanesulfonamide exemplifies the convergence of heterocyclic chemistry and drug design innovation. Its structural motifs resonate with contemporary searches for privileged structures in medicinal chemistry, while its synthetic accessibility makes it a valuable asset for hit-to-lead campaigns. As AI-augmented research accelerates, compounds like this will likely feature prominently in virtual screening libraries and de novo molecular design projects.